Cas no 58288-30-5 (n,n,n',n'-tetrabenzylmethanediamine)

n,n,n',n'-tetrabenzylmethanediamine structure
58288-30-5 structure
Product Name:n,n,n',n'-tetrabenzylmethanediamine
CAS No:58288-30-5
MF:C29H30N2
MW:406.561907291412
CID:948309
PubChem ID:5038990
Update Time:2025-04-19

n,n,n',n'-tetrabenzylmethanediamine Chemical and Physical Properties

Names and Identifiers

    • n,n,n',n'-tetrabenzylmethanediamine
    • 410942_ALDRICH
    • AC1NN9BU
    • AG-G-06167
    • bis(dibenzylamino)methane
    • Bis-dibenzylamino-methan
    • CTK5A8115
    • Methylen-bis-dibenzylamin
    • N,N,N',N'-tetrabenzylmethylenediamine
    • Oprea1_056604
    • SureCN1639830
    • Tetra-N-benzyl-methylendiamin
    • tetra-N-benzyl-methylenediamine
    • N,N,N',N'tetrabenzylmethanediamine
    • DTXSID40407695
    • dibenzyl[(dibenzylamino)methyl]amine
    • SCHEMBL1639830
    • N,N,N,N-tetrabenzylmethanediamine
    • AKOS001589703
    • 58288-30-5
    • MFCD00192464
    • Inchi: 1S/C29H30N2/c1-5-13-26(14-6-1)21-30(22-27-15-7-2-8-16-27)25-31(23-28-17-9-3-10-18-28)24-29-19-11-4-12-20-29/h1-20H,21-25H2
    • InChI Key: WVFBFEWKWKPZOV-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CC=1)(CC1C=CC=CC=1)CN(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 406.2411
  • Monoisotopic Mass: 406.240898965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 10
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.4
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 97-99 °C(lit.)
  • PSA: 6.48
  • Solubility: Not available

n,n,n',n'-tetrabenzylmethanediamine Security Information

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